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Compound of Interest

Compound Name: DL-Valine-1-13C

CAS No.: 152840-81-8

Cat. No.: B124551

Get Quote

DL-Valine-1-¹³C is a non-radioactive, stable isotope-labeled form of the essential branched-

chain amino acid (BCAA), valine.[1] In this molecule, the carbon atom at the carboxyl position

(C1) is replaced with its heavier, stable isotope, carbon-13 (¹³C). This specific labeling results in

a compound that is chemically identical to its naturally occurring counterpart but possesses a

distinct mass.[2] This mass difference allows it to be unambiguously distinguished and tracked

by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

The significance of DL-Valine-1-¹³C lies in its utility as a tracer in a multitude of biological

investigations. Unlike radioactive isotopes, stable isotopes are safe and do not decay, making

them ideal for in vivo studies in humans and animals.[3] This compound is an invaluable tool for

elucidating metabolic pathways, quantifying protein synthesis and turnover, and supporting

pharmacokinetic studies in drug development.[3][4]

Chemical Structure and Physicochemical Properties
The foundational characteristics of DL-Valine-1-¹³C are critical for its application. The molecule

is a racemic mixture, containing both D- and L-enantiomers of valine, with the ¹³C label

specifically at the carboxyl carbon.
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Chemical Structure:

Linear Formula: (CH₃)₂CHCH(NH₂)¹³CO₂H

SMILES String: CC(C)C(N)=O

InChI Key: KZSNJWFQEVHDMF-HOSYLAQJSA-N

Table 1: Physicochemical Properties of DL-Valine-1-¹³C
Property Value Source(s)

CAS Number 152840-81-8 [5][6]

Molecular Formula C₄¹³CH₁₁NO₂ [5][6]

Molecular Weight 118.14 g/mol [5][7]

Monoisotopic Mass 118.082333429 Da [5]

Isotopic Purity ≥99 atom % ¹³C

Appearance White to off-white solid [8]

Melting Point 295-300 °C (sublimes) [5][9]

Topological Polar Surface Area 63.3 Å² [5]

Complexity 90.4 [5]

Analytical Characterization: Ensuring Identity and
Purity
The validation of DL-Valine-1-¹³C identity, isotopic enrichment, and chemical purity is

paramount for the integrity of experimental data. The two primary analytical techniques

employed are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry

(MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR is the definitive method to confirm the precise location of the isotopic label. The ¹³C

nucleus has a nuclear spin of ½, making it NMR-active. In DL-Valine-1-¹³C, the signal
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corresponding to the carboxyl carbon will be significantly enhanced and readily identifiable. The

chemical shift for the carboxyl carbon in valine typically appears around 175 ppm in D₂O.[1]

Protocol: NMR Sample Preparation and Analysis

Sample Preparation: Accurately weigh 5-10 mg of DL-Valine-1-¹³C and dissolve it in

approximately 0.6 mL of a suitable deuterated solvent (e.g., Deuterium Oxide - D₂O).

Transfer: Transfer the solution to a 5 mm NMR tube.

Instrumentation: Place the NMR tube into the spectrometer's probe.

Data Acquisition: Acquire a standard one-dimensional ¹³C NMR spectrum. A proton-

decoupled experiment is typically used to simplify the spectrum and improve the signal-to-

noise ratio.

Analysis: Verify the presence of a strong signal at the expected chemical shift for the

carboxyl carbon (~175 ppm), confirming the position of the ¹³C label.

Mass Spectrometry (MS)
MS is used to confirm the molecular weight and isotopic enrichment of the labeled compound.

The introduction of a single ¹³C atom results in a mass shift of +1 Da compared to the

unlabeled valine. Techniques like Gas Chromatography-MS (GC-MS) or Liquid

Chromatography-MS (LC-MS) are employed for this analysis, often as part of a broader quality

control assessment.

Protocol: LC-MS Analysis for Mass Verification

Standard Preparation: Prepare a stock solution of DL-Valine-1-¹³C (e.g., 1 mg/mL) in an

appropriate solvent like LC-MS grade water or methanol. Create a dilute working solution

(e.g., 1 µg/mL).

Chromatography:

Column: Use a suitable reverse-phase column (e.g., C18).
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Mobile Phase: Employ a gradient of water with 0.1% formic acid (Solvent A) and

acetonitrile with 0.1% formic acid (Solvent B).

Injection: Inject 1-5 µL of the working solution.

Mass Spectrometry:

Ionization: Use Electrospray Ionization (ESI) in positive ion mode.

Analysis: Perform a full scan analysis to detect the protonated molecular ion [M+H]⁺. For

DL-Valine-1-¹³C, this should be observed at m/z 119.08. Unlabeled valine would appear at

m/z 118.08.

Data Interpretation: Confirm the presence of the expected mass peak and assess the

isotopic purity by comparing the relative intensities of the labeled and unlabeled ion signals.

Core Applications in Scientific Research
The unique properties of DL-Valine-1-¹³C make it a versatile tool in various research domains.

Metabolic Tracing and Flux Analysis
Stable isotope tracers are fundamental to metabolic flux analysis, which quantifies the rates of

metabolic reactions within a biological system.[2][4] When cells or organisms are supplied with

DL-Valine-1-¹³C, the ¹³C label can be traced as it is incorporated into downstream metabolites.

Valine catabolism ultimately yields propionyl-CoA, which is converted to succinyl-CoA and

enters the Tricarboxylic Acid (TCA) cycle.[10] By using MS to analyze the mass isotopomer

distribution of TCA cycle intermediates, researchers can map the metabolic fate of valine's

carbon backbone and quantify its contribution to central carbon metabolism.[11]

Valine Catabolism
TCA Cycle

DL-Valine-1-13C Transamination α-Ketoisovalerate-1-13C Oxidative
Decarboxylation Propionyl-CoA Succinyl-CoA (labeled) Fumarate

Enters Cycle
Citrate α-KetoglutarateMalate

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://aapep.bocsci.com/resources/isotope-labeled-amino-acids-a-comprehensive-guide-for-researchers.html
https://isotope-science.alfa-chemistry.com/13c-labeled-compounds.html
https://www.creative-proteomics.com/resource/valine-metabolism-overview.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6239935/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124551?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Metabolic fate of the ¹³C label from DL-Valine-1-¹³C entering the TCA cycle.

Protein Synthesis and Turnover
Measuring the rate of protein synthesis is crucial for understanding cellular growth, muscle

metabolism, and various disease states.[3] By introducing DL-Valine-1-¹³C into a system (in

vivo or in cell culture), the labeled amino acid is incorporated into newly synthesized proteins.

[12] After a set period, proteins can be isolated, hydrolyzed back into their constituent amino

acids, and analyzed by GC-MS or LC-MS. The ratio of labeled to unlabeled valine provides a

direct measure of the fractional synthetic rate of the protein pool.[12]

Applications in Drug Development
In pharmaceutical research, stable isotope-labeled compounds serve multiple purposes.[3][4]

[13] DL-Valine-1-¹³C can be used as an internal standard for the highly accurate quantification

of endogenous valine in biological matrices like plasma or tissue.[13][14] Its physical and

chemical properties are nearly identical to the unlabeled analyte, ensuring it behaves similarly

during sample extraction, chromatography, and ionization, thus correcting for experimental

variability.[14] This approach, known as stable isotope dilution analysis, is the gold standard for

quantitative mass spectrometry.[14][15]

General Experimental Workflow
The application of DL-Valine-1-¹³C in a research setting typically follows a structured workflow,

from experimental design to data interpretation.
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Data Interpretation
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Caption: A generalized workflow for a metabolic tracer study using DL-Valine-1-¹³C.
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Safety, Handling, and Storage
DL-Valine-1-¹³C is a non-radioactive and generally non-hazardous compound. However,

standard laboratory safety practices should always be followed.

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses and

gloves.

Storage: Store at room temperature, protected from light and moisture, to ensure long-term

stability.[16][17]

Toxicity: It is classified as a combustible solid but is not considered a hazardous substance

for transport.[5]

Conclusion
DL-Valine-1-¹³C is a powerful and versatile research tool. Its stability, safety, and the precision

with which it can be tracked using modern analytical instrumentation make it indispensable for

detailed investigations into metabolism, protein dynamics, and drug disposition. By providing a

clear window into complex biological processes at the molecular level, it enables scientists and

researchers to advance our understanding of health and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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